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Lavendustin A as a Tyrosine Kinase Inhibitor

Lavendustin A is identified as a potent inhibitor of specific tyrosine kinases. The quantitative data available

is summarized in the table below.

Target Reported IC₅₀ Value Experimental Context

Epidermal Growth Factor
Receptor (EGFR)

0.012 μM [1] In vitro assay

Tyrosine-protein kinase Lck Information available, specific IC₅₀ not
stated in search results [2]

Mechanism of action
described

CaMK II 0.2 μM [1] In vitro assay

While the search results confirm Lavendustin A's inhibitory action on Lck, a member of the Src family of

kinases (SFKs) [2], they do not explicitly state its potency against Src itself.
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Src Family Kinases (SFKs) are non-receptor tyrosine kinases crucial in cellular signaling. The following

diagram illustrates key regulatory relationships described in the research [3]:
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Key regulatory pathways of Src and Fyn by GPCRs. Arrows indicate activation; blunt ends indicate

inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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